Cas no 82158-25-6 ((4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol)

• Product Name: (4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
• CAS No: 82158-25-6
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 1805487
• PubChem ID: 54836
• Update Time: 2025-04-21

(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
• (4-chlorophenyl)-(3-methyl-1-benzofuran-2-yl)methanol
• 2-BENZOFURANMETHANOL, alpha-(4-CHLOROPHENYL)-3-METHYL-
• alpha-(4-Chlorophenyl)-3-methyl-2-benzofuranmethanol
• 82158-25-6
• SCHEMBL11105961
• DTXSID401002512

• Inchi： 1S/C16H13ClO2/c1-10-13-4-2-3-5-14(13)19-16(10)15(18)11-6-8-12(17)9-7-11/h2-9,15,18H,1H3
• InChI Key： UQMOUHJLYOWVID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C)C2C=CC=CC=2O1)O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33.4Ų